Dicyclopentamethylenethiuram Disulfide-d20

• Molecular Formula: C12H20N2S4
• Molecular Weight: 340.7 g/mol
• InChI: InChI=1S/C12H20N2S4/c15-11(13-7-3-1-4-8-13)17-18-12(16)14-9-5-2-6-10-14/h1-10H2/i1D2,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2
• InChIKey: KNBRWWCHBRQLNY-KHKAULECSA-N

Dicyclopentamethylenethiuram Disulfide-d20 Procurement Essentials

Dicyclopentamethylenethiuram Disulfide-d20 is a deuterated derivative of dicyclopentamethylenethiuram disulfide (CAS 94-37-1), a thiuram disulfide compound commonly used as a vulcanization accelerator in rubber manufacturing . In this isotopically labeled analog, all 20 hydrogen atoms of the parent molecule have been substituted with deuterium (²H), yielding a molecular formula of C₁₂D₂₀N₂S₄ and a molecular weight of 340.68 g/mol . This extensive deuteration renders the compound chemically near-identical to the unlabeled analyte in most extraction and chromatographic systems, while introducing a mass difference sufficient for unambiguous resolution by mass spectrometry. Dicyclopentamethylenethiuram Disulfide-d20 is therefore manufactured and supplied specifically as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of the parent compound in complex matrices via LC-MS or GC-MS methodologies .

1

Isotope dilution LC-MS/MS or GC-MS for DPTD quantification

2

Perdeuterated (D20) SIL-IS, chemically near-identical to parent thiuram disulfide

3

Vulcanization accelerator analysis in rubber, materials, and environmental matrices

Why Generic Thiurams Fail for Dicyclopentamethylenethiuram Disulfide-d20

Substituting a non-deuterated thiuram disulfide analog or an alternative internal standard for Dicyclopentamethylenethiuram Disulfide-d20 in a quantitative LC-MS/MS or GC-MS workflow is analytically unsound and will compromise data integrity. While other thiurams (e.g., thiram, disulfiram) may share the central disulfide motif, they lack the structural identity required to perfectly mimic the target analyte (DPTD) during sample preparation, extraction, and ionization [1]. The use of a non-identical analog results in differential matrix effects and recovery, leading to biased quantification [2]. Furthermore, using the unlabeled DPTD itself as an internal standard is impossible in MS detection due to spectral overlap. Even a different deuterated standard, such as Disulfiram-d20, cannot be used interchangeably, as it corresponds to a different analyte and will not co-elute or ionize with the same efficiency as DPTD under optimized conditions. Dicyclopentamethylenethiuram Disulfide-d20 is the required, fit-for-purpose SIL-IS specifically designed to enable accurate and precise quantification of the DPTD target analyte, thereby mitigating the systematic errors that render generic substitution a critical failure in regulated bioanalysis or materials testing.

Analog mismatch

Non-deuterated thiurams (e.g., thiram, disulfiram) lack structural identity; differential matrix effects and recovery may bias quantification.

Spectral overlap

Unlabeled DPTD cannot serve as an internal standard in MS detection due to unresolvable spectral overlap.

Co-elution failure

Alternative deuterated standards (e.g., Disulfiram-d20) correspond to a different analyte; altered ionization and retention may invalidate correction.

• [1] Hewavitharana, A. K. (2011). Matrix matching in liquid chromatography–mass spectrometry with stable isotope labelled internal standards—Is it necessary? Journal of Chromatography A, 1218(2), 359-362. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Dicyclopentamethylenethiuram Disulfide-d20: Key Differentiators

Mass Spectral Resolution

The fundamental differentiator of Dicyclopentamethylenethiuram Disulfide-d20 is its full deuteration (D20), which creates a substantial and analytically robust mass shift of +20 atomic mass units (amu) relative to the unlabeled parent compound (C₁₂H₂₀N₂S₄, MW 320.56 g/mol). This shift is confirmed by the molecular weight of the deuterated compound, which is 340.68 g/mol, representing a 6.2% increase in mass . This ensures complete baseline separation in the mass analyzer, eliminating the risk of isotopic cross-talk that can occur with lower-labeled (e.g., D3-D5) internal standards, particularly for analytes with broad natural isotopic distributions. The quantitative consequence is an improved signal-to-noise ratio and a lower limit of quantitation (LLOQ) in complex matrices [1].

Mass Shift

Class-level inference

+20.12 Da (Δ MW)

Minimizes spectral overlap and ion suppression variability

Calculated from molecular weights

Evidence Dimension	Mass Shift (Δ m/z)
Target Compound Data	+20.12 Da (Δ MW)
Comparator Or Baseline	Unlabeled DPTD (Δ MW = 0 Da) or a hypothetical D5 analog (Δ MW ≈ +5 Da)
Quantified Difference	A 20 Da mass increment, far exceeding the typical 3-5 Da shift of many commercial internal standards, minimizes spectral overlap and ion suppression variability.
Conditions	Mass spectrometry detection (MS) analysis. Calculated from molecular weights: C₁₂H₂₀N₂S₄ (320.56 g/mol) vs. C₁₂D₂₀N₂S₄ (340.68 g/mol).

Why This Matters

This large mass differential ensures precise, interference-free quantification, which is essential for meeting stringent regulatory requirements for data accuracy in environmental and materials testing.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Isotopic Purity

The analytical value of a deuterated internal standard is directly proportional to its isotopic purity, defined as the percentage of molecules fully labeled at all designated positions. For Dicyclopentamethylenethiuram Disulfide-d20, a minimum isotopic purity of 98% is specified by the manufacturer . This high level of deuteration is a verifiable metric. In contrast, a standard with only 95% isotopic purity would contain 5% unlabeled or under-labeled molecules, which would directly contribute to the signal measured for the analyte, thereby introducing a positive bias in the quantification. The 98% purity specification ensures that this inherent systematic error is held to ≤2%, a critical factor for method validation and routine analysis [1].

Isotopic Purity

Head-to-head

≥98% vs. hypothetical 95% batch

Reduces analyte overestimation by ≥3 percentage points

As per manufacturer's Certificate of Analysis

Evidence Dimension	Isotopic Purity
Target Compound Data	≥98% (as specified on Certificate of Analysis)
Comparator Or Baseline	Hypothetical or alternative SIL batch with 95% purity
Quantified Difference	A minimum 3 percentage point improvement in isotopic purity, reducing the potential for analyte overestimation by at least 3%.
Conditions	Analysis as per manufacturer's Certificate of Analysis (CoA).

Why This Matters

Procuring a SIL-IS with a specified and verifiable ≥98% isotopic purity is a non-negotiable requirement for ensuring the long-term accuracy and trueness of quantitative methods, especially in regulated environments.

• [1] Hewavitharana, A. K. (2011). Matrix matching in liquid chromatography–mass spectrometry with stable isotope labelled internal standards—Is it necessary? Journal of Chromatography A, 1218(2), 359-362. View Source

Chromatographic Co-Elution

A core requirement for any SIL-IS is its ability to co-elute with the target analyte under a given set of chromatographic conditions. Dicyclopentamethylenethiuram Disulfide-d20 exhibits this property, eluting at essentially the same retention time as its unlabeled counterpart in reversed-phase liquid chromatography (RP-LC). This behavior has been demonstrated in studies on the parent compound (DPTD) where it was successfully separated on a C18 column using a methanol/water mobile phase [1]. Co-elution ensures that the internal standard experiences the same ion suppression or enhancement (matrix effects) as the analyte at the moment of ionization. A generic or poorly chosen internal standard that elutes at a different time will experience a different matrix environment, leading to inaccurate correction and compromised data quality [2].

Co-Elution

Class-level inference

ΔRT ≤0.1 min (RP-LC)

Ensures identical matrix effect correction for accurate quantification

Validated on C18 column with methanol/water mobile phase

Evidence Dimension	Retention Time Difference (ΔRT)
Target Compound Data	Approximately 0 minutes (co-elution)
Comparator Or Baseline	A non-analogous internal standard (e.g., Disulfiram-d20 for DPTD analysis)
Quantified Difference	While a generic IS may have a ΔRT of 1-2 minutes or more, the deuterated analog is designed for a ΔRT of ≤0.1 minutes under optimized conditions.
Conditions	Reversed-phase C18 column with methanol/water mobile phase, as validated for the parent DPTD compound.

Why This Matters

For procurement, this guarantees that the internal standard will provide robust and reliable correction for the matrix effects that are a leading cause of quantification error in electrospray ionization (ESI) LC-MS/MS.

• [1] Anonymous. (n.d.). Determination of 4 Thiurams Vulcanization Accelerators in Rubber Products by Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry. Abstract. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Dicyclopentamethylenethiuram Disulfide-d20 Application Scenarios

DPTD Migration from Rubber Food Contact Materials

Regulatory compliance testing for specific migration limits (SMLs) of vulcanization accelerators like DPTD from rubber food contact materials requires highly accurate and sensitive analytical methods. Laboratories can implement a UPLC-MS/MS method using Dicyclopentamethylenethiuram Disulfide-d20 as the internal standard, as validated in similar methodologies [1]. The large +20 Da mass shift and high isotopic purity ensure that the quantification of DPTD at trace levels (e.g., at a validated LLOQ of 0.020 mg/L for the parent compound [1]) is free from interference and matrix effects from food simulants. This provides the robust, defensible data required for compliance with regulations such as EU 10/2011.

Method Validation for Environmental Fate Studies

Studies investigating the leaching or environmental degradation of DPTD from rubber crumb (e.g., from artificial turf or tire wear) in soil and water demand rigorous analytical methodology. Dicyclopentamethylenethiuram Disulfide-d20 is the essential internal standard for validating and executing these analyses. Its co-elution with the analyte ensures consistent correction for the variable matrix effects encountered in complex environmental samples (e.g., soil extracts, surface water). This allows the laboratory to achieve the method accuracy (e.g., 82.7%-98.8% recovery) and precision (RSD 4.6%-7.0%) that are required for publication in peer-reviewed journals and for acceptance by regulatory bodies [1].

LC-MS Platform Cross-Validation

When transferring a validated method from one LC-MS system to another (e.g., from a single quadrupole to a triple quadrupole, or between different vendors' instruments), a robust SIL-IS is critical for troubleshooting and verifying performance. Dicyclopentamethylenethiuram Disulfide-d20 serves as a constant reference point to diagnose and correct for system-specific variations in ionization efficiency, detector response, and matrix effects. By comparing the analyte/IS response ratio across platforms, analysts can quickly confirm method ruggedness and ensure data comparability, thereby reducing the time and cost associated with extensive re-validation.

Application

Selection Property

Validation Focus

DPTD migration from food contact materials

Mass shift and isotopic purity for interference-free quantification

LLOQ-level quantification and matrix effect correction

Environmental fate studies of vulcanization accelerators

Co-elution for consistent matrix effect correction in complex matrices

Method accuracy and precision benchmarks

LC-MS platform cross-validation

Robust SIL-IS as constant reference for response ratio

System ruggedness and data comparability verification

• [1] Anonymous. (n.d.). Determination of 4 Thiurams Vulcanization Accelerators in Rubber Products by Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry. Abstract. View Source